N-(4,7-dichloro-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide

• IUPAC Name: N-(4,7-dichloro-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C16H13Cl2N3O3S2/c1-21(2)26(23,24)10-5-3-9(4-6-10)15(22)20-16-19-13-11(17)7-8-12(18)14(13)25-16/h3-8H,1-2H3,(H,19,20,22)
• InChI Key: SIKKFKKTLGDGNY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(C=CC(=C3S2)Cl)Cl
• Molecular Formula: C16H13Cl2N3O3S2
• Molecular Weight: 430.3 g/mol

Description

N-(4,7-dichloro-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide, also known as DB772, is a synthetic compound that has been studied for its potential use in various scientific applications.

Scientific Research Applications

Morphology Control in Solar Cells

The study of morphology control in polycarbazole-based bulk heterojunction solar cells highlights the impact of dimethyl sulfoxide on device performance. The research demonstrates how fine-tuning the morphology of solar cells can lead to improved photovoltaic performance, with a significant increase in power conversion efficiency (Chu et al., 2011).

Herbicidal Activity

Research on dimethylpropynylbenzamides, a group of benzamides including N-(1,1-Dimethylpropynyl)-3,5-dichlorobenzamide, explores their herbicidal activity on annual and perennial grasses, showing potential agricultural utility (Viste et al., 1970).

Corrosion Inhibition

A study on benzothiazole derivatives as corrosion inhibitors for carbon steel in acidic solutions revealed that these compounds offer enhanced stability and higher inhibition efficiencies, providing a protective layer against steel corrosion (Hu et al., 2016).

Anti-inflammatory and Antibacterial Activities

The synthesis and activity evaluation of benzothiazole derivatives as nonsteroidal anti-inflammatory drugs based on thiazole and thiazoline show potential anti-inflammatory effects and highlight the importance of these compounds in medicinal chemistry (Lynch et al., 2006).

Antimicrobial Agents

The synthesis of 2-phenylamino-thiazole derivatives as antimicrobial agents demonstrates significant inhibitory effects against various pathogenic strains, suggesting the potential of these compounds in developing new antimicrobial drugs (Bikobo et al., 2017).

Anticancer Agents

The development of benzothiazole derivatives as potent antitumor agents, with specific compounds designed for improved biological stability and notable in vivo inhibitory effects on tumor growth, underscores the relevance of these compounds in cancer research (Yoshida et al., 2005).